1-(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-3-methoxypropan-1-one

• IUPAC Name: 1-(2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-3-methoxypropan-1-one
• InChI: InChI=1S/C9H15NO4S/c1-14-3-2-9(11)10-5-8-4-7(10)6-15(8,12)13/h7-8H,2-6H2,1H3
• InChI Key: YXCIKILSYFWENJ-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CC2CC1CS2(=O)=O
• Molecular Formula: C9H15NO4S
• Molecular Weight: 233.29 g/mol
• CAS No.: 2034292-77-6

Description

1-(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-3-methoxypropan-1-one is a useful research compound. Its molecular formula is C9H15NO4S and its molecular weight is 233.28. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Versatile Intermediates for Synthesis

Compounds structurally related to 1-(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-3-methoxypropan-1-one, such as 2-azabicyclo[2.2.1]hept-5-en-3-one epoxides, have been utilized as versatile intermediates in the synthesis of cyclopentyl carbocyclic 2-deoxy-, 3-deoxy-, and ara- ribonucleoside analogues, showcasing their potential in the development of nucleoside analogs with therapeutic applications (Dominguez & Cullis, 1999).

Novel Synthetic Pathways

Research has also highlighted the synthesis of cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones from cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones, indicating the role of related bicyclic compounds in generating new synthetic pathways for creating bicyclic β-lactams and their derivatives, which have significance in drug design and development (Mollet, D’hooghe, & Kimpe, 2012).

Pharmaceutical and Biological Applications

The synthesis and characterization of Schiff base derivatives from amoxicillin and their evaluation for antibacterial activity against various pathogens highlight the pharmaceutical applications of structurally related compounds. These studies indicate potential for novel antibiotic development and understanding of antibacterial mechanisms (Al-Masoudi, Mohammad, & Hama, 2015).

Inhibitory Effects on Bacterial Enzymes

Compounds like CP-45,899, structurally related to the queried compound, have been identified as irreversible inhibitors of bacterial penicillinases and cephalosporinases, extending the antibacterial spectrum of β-lactams. This research underscores the importance of such compounds in combating resistant bacterial strains and enhancing the efficacy of existing antibiotics (English et al., 1978).

Chemiluminescent Properties

The study of bicyclic dioxetanes, such as 1-(hydroxyaryl)-2-aza-6,7-dioxabicyclo[3.2.0]heptanes, and their chemiluminescent decomposition showcases the potential applications of similar compounds in developing chemiluminescent probes or materials. This research could lead to advancements in analytical chemistry, bioimaging, and diagnostic methods (Watanabe et al., 2012).